Cas no 2680880-87-7 (benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate)

• Product Name: benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate
• CAS No: 2680880-87-7
• MF: C₁₇H₁₃BrN₂O₂S
• MW: 389.266321897507
• CID: 5626460
• PubChem ID: 165931876
• Update Time: 2023-11-27

benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680880-87-7
• EN300-28302524
• benzyl N-[2-(4-bromophenyl)-1,3-thiazol-4-yl]carbamate
• benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate

• Inchi： 1S/C17H13BrN2O2S/c18-14-8-6-13(7-9-14)16-19-15(11-23-16)20-17(21)22-10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,20,21)
• InChI Key： NJZMAHYBTIBVOM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(=CS1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 387.98811g/mol
• Monoisotopic Mass: 387.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.5Ų